3-Fluoro-4-phenylphenol

• IUPAC Name: 3-fluoro-4-phenylphenol
• InChI: InChI=1S/C12H9FO/c13-12-8-10(14)6-7-11(12)9-4-2-1-3-5-9/h1-8,14H
• InChI Key: ZAYRUOZNLRMSTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C12H9FO
• DSSTOX Substance ID: DTXSID60363421
• Molecular Weight: 188.20 g/mol
• CAS No.: 477860-13-2

Description

3-Fluoro-4-phenylphenol (F4PP) is a chemical compound that has been studied for its potential applications in various scientific fields. It is an important intermediate and starting material for organic synthesis, and its structure has been used in the design of several drugs. In addition, F4PP has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

1. Environmental Chemistry and Microbiology

3-Fluoro-4-phenylphenol's derivatives have been studied in environmental chemistry, particularly in the transformation of phenol to benzoate by an anaerobic consortium derived from freshwater sediment. Isomeric fluorophenols, including 3-fluorophenol, were used to investigate this transformation, shedding light on the microbial degradation of phenolic compounds in natural environments (Genthner, Townsend, & Chapman, 1989).

2. Solar Energy and Photovoltaics

In the field of solar energy, derivatives of this compound have been utilized as additives in polymer solar cells. Specifically, 3-fluoro-4-cyanophenol (FCP), a phenyl compound with electron-withdrawing substituents, was used to enhance the power conversion efficiency of polymer solar cells. This application demonstrates the potential of this compound derivatives in improving renewable energy technologies (Jeong et al., 2014).

3. Liquid Crystal Displays (LCDs)

Another application is found in the development of materials for liquid crystal displays (LCDs). Derivatives of this compound have been used to promote photoalignment of nematic liquid crystals, crucial for the functioning of LCDs. The study highlights the influence of fluoro-substituents on the alignment properties of these materials, important for the display technology industry (Hegde et al., 2013).

4. Material Science and Engineering

In material science, fluorinated analogs of this compound have been synthesized for potential use in high-performance polymers. These polymers exhibit good solubility and excellent thermal properties, making them suitable for applications in engineering plastics and membrane materials. The study of such fluorinated compounds opens new avenues for material innovation (Xiao et al., 2003).

5. Chemical Synthesis and Analysis

The compound and its derivatives are also important in the synthesis and analysis of various chemicals. For instance, the differentiation of 3-fluorophenmetrazine (3-FPM) from its isomers and the extensive analytical characterization of these compounds illustrate the chemical versatility and significance of this compound in pharmaceutical and forensic research (McLaughlin et al., 2017).

Safety and Hazards

3-Fluoro-4-phenylphenol is considered hazardous. It may cause skin and eye irritation, and may be toxic to aquatic life.

Mechanism of Action

Target of Action

Phenolic compounds, in general, are known to interact with various enzymes and proteins in the body .

Mode of Action

Phenolic compounds are known to interact with their targets through various mechanisms, such as free radical scavenging, metal ion chelation, and enzyme inhibition .

Biochemical Pathways

Phenolic compounds are known to influence several biochemical pathways, including those involved in oxidative stress and inflammation .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Phenolic compounds are known to exert various biological effects, including antioxidant, anti-inflammatory, and anticancer activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-Fluoro-4-phenylphenol. These factors can include pH, temperature, and the presence of other compounds .